Cas no 1351649-57-4 (N-(2-cyclohexyl-2-hydroxyethyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(2-cyclohexyl-2-hydroxyethyl)-3-(trifluoromethyl)benzamide
• CAS No: 1351649-57-4
• MF: C₁₆H₂₀F₃NO₂
• MW: 315.330715179443
• CID: 6342982
• PubChem ID: 56764305
• Update Time: 2025-05-21

N-(2-cyclohexyl-2-hydroxyethyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclohexyl-2-hydroxyethyl)-3-(trifluoromethyl)benzamide
• 1351649-57-4
• F5857-5026
• AKOS024524332

• Inchi： 1S/C16H20F3NO2/c17-16(18,19)13-8-4-7-12(9-13)15(22)20-10-14(21)11-5-2-1-3-6-11/h4,7-9,11,14,21H,1-3,5-6,10H2,(H,20,22)
• InChI Key： HBDZDKIJYORPCC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(NCC(C1CCCCC1)O)=O)(F)F

Computed Properties

• Exact Mass: 315.14461337g/mol
• Monoisotopic Mass: 315.14461337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.3Ų

Additional information on N-(2-cyclohexyl-2-hydroxyethyl)-3-(trifluoromethyl)benzamide

N-(2-Cyclohexyl-2-Hydroxyethyl)-3-(Trifluoromethyl)Benzamide: A Comprehensive Overview

In the realm of organic chemistry, the compound CAS No. 1351649-57-4, also known as N-(2-cyclohexyl-2-hydroxyethyl)-3-(trifluoromethyl)benzamide, has emerged as a significant molecule with diverse applications. This compound is a derivative of benzamide, featuring a trifluoromethyl group at the 3-position of the benzene ring and an N-substituted cyclohexyl group with a hydroxyl functionality. The combination of these structural elements imparts unique chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its role as a precursor in drug development, particularly in the synthesis of bioactive molecules. The trifluoromethyl group is known to enhance lipophilicity and stability, which are desirable traits in drug candidates. Additionally, the cyclohexyl group contributes to the molecule's flexibility, allowing for interactions with various biological targets.

The synthesis of N-(2-cyclohexyl-2-hydroxyethyl)-3-(trifluoromethyl)benzamide involves a multi-step process that typically begins with the preparation of the benzamide derivative. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, while the cyclohexyl group is introduced via nucleophilic substitution or coupling reactions. Optimization of these steps has been a focus of recent research, with studies aiming to improve yield and purity.

In terms of physical properties, this compound exhibits a melting point in the range of 150-160°C, reflecting its crystalline nature. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are advantageous for both laboratory-scale synthesis and potential large-scale production.

From an environmental perspective, understanding the degradation pathways of CAS No. 1351649-57-4 is crucial for assessing its impact on ecosystems. Recent investigations have revealed that under aerobic conditions, the compound undergoes microbial degradation, primarily through hydrolysis and oxidation mechanisms. These findings are essential for developing strategies to minimize environmental contamination during its production and use.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable amide bonds makes it a candidate for polymer synthesis, particularly in the development of biodegradable polymers. Researchers have explored its use as a monomer in polyamides, where it contributes to improved mechanical properties and thermal stability.

In conclusion, N-(2-cyclohexyl-2-hydroxyethyl)-3-(trifluoromethyl)benzamide represents a versatile molecule with promising applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical behavior, synthesis optimization, and environmental impact. As advancements in analytical techniques and computational modeling unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.